8-[2-(2,3-dimethylphenoxy)ethyl]-1-oxa-8-azaspiro[4.6]undecan-9-one

• IUPAC Name: 9-[2-(2,3-dimethylphenoxy)ethyl]-1-oxa-9-azaspiro[4.6]undecan-8-one
• InChI: InChI=1S/C19H27NO3/c1-15-5-3-6-17(16(15)2)22-14-12-20-11-10-19(8-4-13-23-19)9-7-18(20)21/h3,5-6H,4,7-14H2,1-2H3
• InChI Key: FPBIUCAABALSRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCCN2CCC3(CCCO3)CCC2=O)C
• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol

Description

8-[2-(2,3-dimethylphenoxy)ethyl]-1-oxa-8-azaspiro[4.6]undecan-9-one, also known as SR-9011, is a synthetic compound that belongs to the family of Rev-Erb agonists. It has been found to have potential applications in scientific research due to its ability to regulate the circadian rhythm and metabolism.

Mechanism of Action

8-[2-(2,3-dimethylphenoxy)ethyl]-1-oxa-8-azaspiro[4.6]undecan-9-one works by binding to the Rev-Erb receptor, which is a transcription factor that regulates the expression of genes involved in the circadian rhythm and metabolism. When this compound binds to the Rev-Erb receptor, it activates its transcriptional activity, leading to the regulation of gene expression. This results in the regulation of the circadian rhythm and metabolism, which can have potential therapeutic benefits for metabolic disorders.
Biochemical and Physiological Effects
Studies have shown that this compound can regulate the circadian rhythm and metabolism by increasing energy expenditure and reducing fat storage. It has been found to increase the expression of genes involved in fatty acid oxidation and mitochondrial biogenesis, leading to an increase in energy expenditure. It has also been found to decrease the expression of genes involved in lipogenesis and adipogenesis, leading to a reduction in fat storage.

Advantages and Limitations for Lab Experiments

One advantage of using 8-[2-(2,3-dimethylphenoxy)ethyl]-1-oxa-8-azaspiro[4.6]undecan-9-one in lab experiments is its specificity for the Rev-Erb receptor. This allows for targeted modulation of the circadian rhythm and metabolism without affecting other pathways. However, one limitation is the lack of long-term safety data, as this compound is a relatively new compound.

Future Directions

For the use of 8-[2-(2,3-dimethylphenoxy)ethyl]-1-oxa-8-azaspiro[4.6]undecan-9-one in scientific research include the development of analogs with improved potency and selectivity, investigation of its effects on other physiological processes, and exploration of its potential therapeutic benefits for metabolic disorders.

Synthesis Methods

The synthesis of 8-[2-(2,3-dimethylphenoxy)ethyl]-1-oxa-8-azaspiro[4.6]undecan-9-one involves a multi-step process that starts with the reaction between 2,3-dimethylphenol and ethylene oxide to produce 2-(2,3-dimethylphenoxy)ethanol. This intermediate is then reacted with 1,5-dibromopentane to produce 8-bromo-1-oxy-8-azaspiro[4.6]undecane. Finally, the bromine atom is replaced with a carbonyl group through a reaction with sodium hydride and ethyl formate to produce this compound.

Scientific Research Applications

8-[2-(2,3-dimethylphenoxy)ethyl]-1-oxa-8-azaspiro[4.6]undecan-9-one has potential applications in scientific research due to its ability to regulate the circadian rhythm and metabolism. It has been found to activate the Rev-Erb receptor, which is a key regulator of the circadian rhythm and metabolism. This makes it a potential candidate for the treatment of metabolic disorders such as obesity, diabetes, and dyslipidemia.